Cas no 149144-05-8 (3-CHLORO-4.5-DIFLUOROANILINE)

• Product Name: 3-CHLORO-4.5-DIFLUOROANILINE
• CAS No: 149144-05-8
• MF: C₆H₄ClF₂N
• MW: 163.552467346191
• MDL: MFCD18415540
• CID: 2102343
• PubChem ID: 22343609
• Update Time: 2025-10-29

3-CHLORO-4.5-DIFLUOROANILINE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4.5-DIFLUOROANILINE
• AS-36856
• SB76564
• 3-chloro-4,5-difluoro-aniline
• SCHEMBL720468
• 149144-05-8
• CS-0197668
• JBBZXOUMFRXWGF-UHFFFAOYSA-N
• MFCD18415540
• 3-chloro-4,5-difluoroaniline
• AKOS027385154

• MDL： MFCD18415540
• Inchi： 1S/C6H4ClF2N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： JBBZXOUMFRXWGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1)N)F)F

Computed Properties

• Exact Mass: 163.0000331Da
• Monoisotopic Mass: 163.0000331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-CHLORO-4.5-DIFLUOROANILINE

Professional Introduction to Compound with CAS No. 149144-05-8 and Product Name: 3-CHLORO-4.5-DIFLUOROANILINE

The compound identified by the CAS number 149144-05-8 and the product name 3-CHLORO-4.5-DIFLUOROANILINE represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both chlorine and fluorine substituents in its molecular framework imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

Recent studies have highlighted the utility of 3-CHLORO-4.5-DIFLUOROANILINE in the synthesis of novel pharmaceutical agents. Its aniline core serves as a versatile scaffold for further functionalization, enabling the creation of molecules with tailored biological activities. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic properties of derivatives, enhancing their metabolic stability and bioavailability. This has led to increased interest in exploring its potential as a building block for next-generation therapeutics.

In the realm of medicinal chemistry, 3-CHLORO-4.5-DIFLUOROANILINE has been investigated for its role in developing compounds targeting neurological disorders. The combination of chloro and fluoro groups provides a unique electronic environment that can interact selectively with biological targets, such as enzymes and receptors involved in neurodegenerative diseases. Preliminary computational studies suggest that derivatives of this compound exhibit promising binding affinities to proteins implicated in conditions like Alzheimer's and Parkinson's diseases.

Moreover, the compound's properties make it an attractive candidate for materials science applications. The electron-withdrawing nature of the chlorine and fluorine substituents enhances its utility as a precursor for organic semiconductors and liquid crystals. These materials are essential components in advanced electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Research is ongoing to optimize the synthesis pathways for 3-CHLORO-4.5-DIFLUOROANILINE, aiming to improve yield and purity for industrial-scale production.

The synthesis of 3-CHLORO-4.5-DIFLUOROANILINE involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems have been employed to enhance efficiency and selectivity, minimizing byproduct formation. Techniques such as transition-metal catalysis and photochemical methods have been particularly effective in achieving high yields of this intermediate. These advancements not only streamline the production process but also open avenues for scalable manufacturing processes suitable for commercial applications.

From a regulatory perspective, the handling and use of 3-CHLORO-4.5-DIFLUOROANILINE must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions are necessary to prevent degradation or unintended reactions. Collaborative efforts between academic institutions and industry partners have led to the development of best practices for its safe handling, emphasizing containment measures and waste disposal guidelines.

The future prospects of 3-CHLORO-4.5-DIFLUOROANILINE are vast, with ongoing research expanding its potential applications across multiple disciplines. As synthetic methodologies continue to evolve, new derivatives with enhanced properties are expected to emerge, further solidifying its role as a cornerstone compound in chemical innovation. The integration of computational modeling with experimental chemistry is particularly promising, offering predictive insights into molecular behavior and reactivity patterns.

In conclusion, 3-CHLORO-4.5-DIFLUOROANILINE (CAS No. 149144-05-8) stands as a testament to the intersection of innovation and practicality in modern chemistry. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical research, materials science, and beyond. As scientific understanding progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical applications.